Cas no 1807024-86-7 (2,3-Bis(trifluoromethyl)-4-bromoanisole)

• Product Name: 2,3-Bis(trifluoromethyl)-4-bromoanisole
• CAS No: 1807024-86-7
• MF: C₉H₅BrF₆O
• MW: 323.029823064804
• CID: 4960453
• Update Time: 2025-06-30

2,3-Bis(trifluoromethyl)-4-bromoanisole Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-bromoanisole

• Inchi： 1S/C9H5BrF6O/c1-17-5-3-2-4(10)6(8(11,12)13)7(5)9(14,15)16/h2-3H,1H3
• InChI Key： WAUSRPMGOJICCZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(F)(F)F)=C1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Bis(trifluoromethyl)-4-bromoanisole

Introduction to 2,3-Bis(trifluoromethyl)-4-bromoanisole (CAS No. 1807024-86-7)

2,3-Bis(trifluoromethyl)-4-bromoanisole, identified by the Chemical Abstracts Service Number (CAS No.) 1807024-86-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl bromides with substituents that enhance its reactivity and utility in synthetic chemistry. The presence of multiple trifluoromethyl groups and a bromo substituent on an anisole backbone imparts unique electronic and steric properties, making it a valuable intermediate in the development of novel molecules.

The trifluoromethyl group, characterized by its high electronegativity, significantly influences the electronic distribution of the molecule. This feature is particularly advantageous in medicinal chemistry, where such groups are often incorporated to improve metabolic stability, lipophilicity, and binding affinity to biological targets. In contrast, the bromo atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the role of 2,3-Bis(trifluoromethyl)-4-bromoanisole in the construction of biologically active compounds. For instance, studies have demonstrated its utility in generating substituted anisoles that exhibit promising pharmacological properties. These derivatives have been explored for their potential applications in treating neurological disorders, inflammation, and infectious diseases. The incorporation of trifluoromethyl and bromo groups into these scaffolds has been shown to modulate receptor interactions and enhance drug-like characteristics.

In the realm of agrochemical research, this compound has been utilized as a precursor in the synthesis of novel pesticides and herbicides. The structural features of 2,3-Bis(trifluoromethyl)-4-bromoanisole contribute to its efficacy by improving bioavailability and resistance against degradation. Researchers have leveraged its reactivity to develop compounds that target specific enzymatic pathways in pests while minimizing environmental impact.

The synthesis of 2,3-Bis(trifluoromethyl)-4-bromoanisole typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include halogenation of pre-existing anisole derivatives followed by introduction of trifluoromethyl groups via metal-catalyzed reactions or electrophilic aromatic substitution. The efficiency and scalability of these synthetic pathways are critical for industrial applications, necessitating optimization to achieve high yields and purity.

From a mechanistic perspective, the reactivity of 2,3-Bis(trifluoromethyl)-4-bromoanisole is influenced by the electronic effects of both substituents. The electron-withdrawing nature of the trifluoromethyl groups activates certain positions on the aromatic ring towards electrophilic attack, while the presence of the bromo atom provides a site for nucleophilic substitution or cross-coupling reactions. This dual functionality makes it a versatile building block for diverse chemical transformations.

Current research trends indicate that 2,3-Bis(trifluoromethyl)-4-bromoanisole will continue to play a pivotal role in drug discovery and material science. Innovations in catalytic systems and green chemistry principles are expected to further enhance its synthetic utility. Additionally, computational methods such as density functional theory (DFT) are being employed to predict the behavior of this compound in various chemical contexts, aiding in the rational design of new derivatives.

The safety profile of 2,3-Bis(trifluoromethyl)-4-bromoanisole is another critical consideration in its application. While it does not fall under hazardous classifications such as flammability or toxicity at typical handling concentrations, proper precautions must be taken to prevent exposure during synthesis and purification processes. Standard laboratory practices for organic chemistry operations should be followed to ensure worker safety.

In conclusion,2,3-Bis(trifluoromethyl)-4-bromoanisole (CAS No. 1807024-86-7) represents a significant asset in synthetic chemistry due to its unique structural features and reactivity profile. Its applications span across pharmaceuticals and agrochemicals, with ongoing research expanding its potential uses. As methodologies evolve，this compound will undoubtedly remain at the forefront of molecular innovation，contributing to advancements in science and technology.